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Compound of Interest

Compound Name: Butyl chloroformate

Cat. No.: B051088 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling of butyl chloroformate in a laboratory setting.

The following information is presented in a question-and-answer format to directly address

potential issues and concerns.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with butyl chloroformate?

A1: Butyl chloroformate is a corrosive and flammable liquid that poses several significant

hazards.[1] Contact can cause severe burns to the skin and eyes, potentially leading to

irreversible eye damage.[2][3][4] Inhalation of its vapors can irritate the nose, throat, and lungs,

which may lead to coughing, shortness of breath, and in severe cases, a life-threatening build-

up of fluid in the lungs (pulmonary edema) that can be delayed in onset.[1][2][3][4] It is also a

flammable liquid and a fire hazard.[1][5] Upon combustion, it can produce poisonous gases

such as hydrogen chloride and phosgene.[1][2]

Q2: What personal protective equipment (PPE) is mandatory when working with butyl
chloroformate?

A2: When handling butyl chloroformate, a comprehensive PPE ensemble is required to

ensure personal safety. This includes:

Eye Protection: Tightly fitting safety goggles or a full-face shield.[6][7]
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Hand Protection: Chemical-resistant gloves (e.g., butyl rubber, Viton™). Always inspect

gloves for integrity before use.[8]

Body Protection: A lab coat or chemical-resistant apron. For larger quantities or in situations

with a higher risk of splashing, chemical-resistant coveralls are recommended.[9]

Respiratory Protection: All work with butyl chloroformate should be conducted in a certified

chemical fume hood to avoid inhalation of vapors.[6][10] In situations where a fume hood is

not available or insufficient, a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and acid gases is necessary.[1][11]

Q3: What are the proper storage conditions for butyl chloroformate?

A3: Butyl chloroformate should be stored in a tightly closed container in a cool, dry, and well-

ventilated area, away from heat, sparks, and open flames.[1][6] It is recommended to store it

under an inert atmosphere, such as nitrogen, to prevent decomposition due to moisture.[10]

The recommended storage temperature is typically between 2-8°C.[6] It should be stored

separately from incompatible materials like strong oxidizing agents, bases, amines, and

alcohols.[3][4][10]

Q4: What should I do in case of an accidental spill?

A4: In the event of a butyl chloroformate spill, immediately evacuate all non-essential

personnel from the area and eliminate all ignition sources.[1] If the spill is small, it can be

absorbed using an inert material like vermiculite, dry sand, or earth.[1] Do not use combustible

materials for absorption. The absorbed material should then be placed in a sealed container for

proper disposal. The spill area should be well-ventilated and washed after cleanup is complete.

[1] For larger spills, or if you are not trained to handle them, evacuate the area and contact

your institution's emergency response team.

Q5: How should I dispose of butyl chloroformate waste?

A5: Butyl chloroformate and any materials contaminated with it are considered hazardous

waste and must be disposed of according to local, state, and federal regulations.[1] Contact

your institution's environmental health and safety (EHS) office for specific guidance on

hazardous waste disposal procedures. Do not pour butyl chloroformate down the drain.[6]
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Troubleshooting Guides
Problem: My reaction with butyl chloroformate is sluggish or incomplete.

Possible Cause Troubleshooting Step

Low Reagent Purity

Ensure the butyl chloroformate is of high purity

and has not degraded. Degradation can occur

with exposure to moisture.

Presence of Moisture

Use anhydrous solvents and ensure all

glassware is thoroughly dried before use. Butyl

chloroformate reacts with water.[1]

Inadequate Temperature

Some reactions may require specific

temperature control. Consult the literature for

the optimal temperature for your specific

transformation.

Poor Mixing

Ensure adequate stirring to facilitate contact

between reactants, especially in heterogeneous

mixtures.

Problem: I am observing unexpected byproducts in my reaction.
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Possible Cause Troubleshooting Step

Side Reactions

Butyl chloroformate can participate in various

side reactions. For example, in the presence of

amines, it can form carbamates, but can also

lead to over-alkylation or other side products if

not controlled.[9] Careful control of stoichiometry

and reaction conditions is crucial.

Degradation of Butyl Chloroformate

If the reagent has been improperly stored, it

may have partially decomposed, leading to the

introduction of impurities that can cause side

reactions.

Reaction with Solvent

Ensure the solvent is inert to butyl

chloroformate. Protic solvents like alcohols will

react.

Quantitative Data Summary
The following table summarizes key quantitative data for butyl chloroformate for easy

reference and comparison.

Property Value Reference

Molecular Formula C5H9ClO2 [6]

Molecular Weight 136.58 g/mol [2][6]

Boiling Point
142 °C (287.6 °F) at 760

mmHg
[10][12]

Melting Point < -70 °C (-94 °F) [10][12]

Flash Point 39 °C (102.2 °F) [12]

Density 1.0513 g/cm³ at 20°C [2]

Vapor Pressure 7 mmHg at 20°C [1]
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Experimental Protocols
Key Experiment: Synthesis of a Butyl Carbamate

This protocol provides a general methodology for the synthesis of a butyl carbamate from an

amine using butyl chloroformate.

Materials:

Primary or secondary amine

Butyl chloroformate

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Triethylamine (TEA) or other non-nucleophilic base

Round-bottom flask

Magnetic stirrer and stir bar

Addition funnel

Ice bath

Nitrogen or argon gas supply

Procedure:

Set up a dry round-bottom flask equipped with a magnetic stir bar and an addition funnel

under an inert atmosphere (nitrogen or argon).

Dissolve the amine and triethylamine (1.1 equivalents) in anhydrous DCM and cool the

solution to 0°C in an ice bath.

Slowly add a solution of butyl chloroformate (1.0 equivalent) in anhydrous DCM to the

stirred amine solution via the addition funnel over a period of 30-60 minutes.
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After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for an additional 2-4 hours, or until the reaction is complete as monitored by Thin

Layer Chromatography (TLC).

Quench the reaction by the slow addition of water.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude butyl carbamate.

Purify the crude product by column chromatography or recrystallization as needed.

Visualizations
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Figure 1. Butyl Chloroformate Spill Response Workflow
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Caption: Figure 1. Decision workflow for responding to a butyl chloroformate spill.
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Figure 2. Chemical Reactivity and Incompatibilities
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Caption: Figure 2. Reactivity profile of butyl chloroformate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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